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Compound of Interest

Compound Name: Disperse blue 91

Cat. No.: B1173503

For Researchers, Scientists, and Drug Development Professionals

Abstract

C.l. Disperse Blue 91 is a synthetic anthraquinone dye primarily utilized in the textile industry
for dyeing polyester and other synthetic fibers. Its molecular structure confers a vibrant blue
hue and notable fastness properties. However, Disperse Blue 91 is also recognized as a
potential skin sensitizer, capable of eliciting allergic contact dermatitis, a T-cell mediated type IV
hypersensitivity reaction. This technical guide provides a comprehensive overview of the
molecular and physicochemical properties of Disperse Blue 91, details on its synthesis and
analytical detection, and an in-depth look at the immunological mechanisms underlying its
allergenic effects. This information is intended to be a valuable resource for researchers in
toxicology, dermatology, and drug development investigating the interactions of small
molecules with biological systems.

Chemical and Physical Properties

The molecular formula of C.I. Disperse Blue 91 is C20H21NOs. It belongs to the anthraquinone
class of dyes, which are characterized by a 9,10-anthracenedione core structure.

Table 1: Physicochemical Properties of C.I. Disperse Blue 91 and Related Anthraquinone
Dyes
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C.l. Disperse Blue

C.l. Disperse Blue 1

C.l. Disperse Blue

Property 35 (CAS: 12222-75-
91 (CAS: 2475-45-8) 2)
CAS Number 12222-89-8 2475-45-8 12222-75-2
Molecular Formula C20H21NOs C14H12N4O2[1] C20H18N204
Molecular Weight 355.38 g/mol 268.27 g/mol [1] 362.34 g/mol [2]
Blue-black
Appearance Blue powder microcrystalline -
powder[1][3]
Melting Point - 332 °C[3] -
Soluble in acetone,
ethanol; Slightly
- soluble in benzene
Solubility - -

and linseed oil;

Insoluble in water.[1]

[3]

Oral LDso (rat)

Data not available

>2000 mg/kg

>2000 mg/kg[4]

Mutagenicity (Ames
Test)

Data not available

Some components of
disperse dyes have
shown mutagenic

potential.[5]

Skin Sensitization

Potential sensitizer

Moderate sensitizer

Potential sensitizer[4]

Note: Specific quantitative data for Disperse Blue 91 is limited. Data for structurally related

anthraquinone disperse dyes are provided for comparison.

Synthesis and Manufacturing

The synthesis of anthraquinone-based disperse dyes like Disperse Blue 91 generally involves

multi-step chemical reactions. While a specific, detailed protocol for Disperse Blue 91 is

proprietary, a general methodology can be outlined.
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General Experimental Protocol for Synthesis

The synthesis of a typical anthraquinone disperse dye involves the following key steps:
o Starting Materials: The synthesis usually begins with a substituted anthraquinone derivative.

o Reaction Steps: This is followed by a series of reactions such as nitration, reduction,
halogenation, and condensation to introduce various functional groups that modulate the
color and dyeing properties of the final product.

 Purification: The crude dye is then purified, often through recrystallization or
chromatography, to remove impurities and unreacted starting materials.
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Generic Synthesis Workflow for Anthraquinone Dyes

- Chemical Reacti Further Reacti Purification
Anthraquinone (e.g., Nitration, Reduction) | (e.g., Condensation) | (e.g., Recrystallization) |
Derivative o o o

Reaction Intermediates Crude Disperse Dye Purified Disperse Dye
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1173503?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Disperse-Blue-1
https://www.guidechem.com/encyclopedia/c-i-disperse-blue-35-dic281728.html
https://www.ncbi.nlm.nih.gov/books/NBK519227/
https://www.ncbi.nlm.nih.gov/books/NBK519227/
https://datasheets.scbt.com/sc-252758.pdf
https://www.researchgate.net/publication/282126136_Potent_mutagenicity_in_the_Ames_test_of_2-cyano-4-nitroaniline_and_26-dicyano-4-nitroaniline_components_of_disperse_dyes
https://www.benchchem.com/product/b1173503#what-is-the-molecular-formula-of-disperse-blue-91
https://www.benchchem.com/product/b1173503#what-is-the-molecular-formula-of-disperse-blue-91
https://www.benchchem.com/product/b1173503#what-is-the-molecular-formula-of-disperse-blue-91
https://www.benchchem.com/product/b1173503#what-is-the-molecular-formula-of-disperse-blue-91
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1173503?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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